Cas no 62115-75-7 (Benzene, 2-chloro-1-cyclohexyl-4-nitro-)

• Product Name: Benzene, 2-chloro-1-cyclohexyl-4-nitro-
• CAS No: 62115-75-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 457619
• PubChem ID: 23340922
• Update Time: 2025-04-19

Benzene, 2-chloro-1-cyclohexyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-cyclohexyl-4-nitro-
• 2-chloro-1-cyclohexyl-4-nitrobenzene
• DTXSID70633122
• SCHEMBL11414301
• 62115-75-7

• Inchi： 1S/C12H14ClNO2/c13-12-8-10(14(15)16)6-7-11(12)9-4-2-1-3-5-9/h6-9H,1-5H2
• InChI Key： WDXQOQMLOUYDCL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07142
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14